Cas no 7297-13-4 (m-Methylhydrocinnamic Acid Ethyl Ester)

• Product Name: m-Methylhydrocinnamic Acid Ethyl Ester
• CAS No: 7297-13-4
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD07772952
• CID: 977692
• PubChem ID: 15209344
• Update Time: 2025-11-02

m-Methylhydrocinnamic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-m-tolyl-propionic acid ethyl ester
• 3-(3-Methyl-phenyl)-propionsaeure-ethylester
• 3-M-TOLYL-PROPANOIC ACID ETHYL ESTER
• AG-G-87984
• AGN-PC-00466V
• Benzenepropanoic acid, 3-methyl-, ethyl ester
• CTK5D7180
• ethyl 3-(3-methylphenyl)-propionate
• m-Methylhydrocinnamatethylester
• SureCN879289
• ETHYL 3-(3-METHYLPHENYL)PROPANOATE
• Ethyl 3-(m-tolyl)propanoate
• Ethyl 3-(3'-methylphenyl)propionate
• 3642AH
• Hydrocinnamicacid,m-methyl-,ethylester
• HydrocinnaMic acid,M-Methyl-,ethyl ester
• Z293141262
• AKOS009166964
• EN300-101298
• 7297-13-4
• Hydrocinnamic acid, m-methyl-, ethyl ester
• SCHEMBL879289
• DTXSID10570047
• Ethyl3-(m-tolyl)propanoate
• CS-13611
• CS-M2098
• DB-243509
• m-Methylhydrocinnamic Acid Ethyl Ester

• MDL： MFCD07772952
• Inchi： 1S/C12H16O2/c1-3-14-12(13)8-7-11-6-4-5-10(2)9-11/h4-6,9H,3,7-8H2,1-2H3
• InChI Key： PNUYNMNAQYRXAV-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on m-Methylhydrocinnamic Acid Ethyl Ester

Comprehensive Guide to m-Methylhydrocinnamic Acid Ethyl Ester (CAS No. 7297-13-4): Properties, Applications, and Market Trends

m-Methylhydrocinnamic Acid Ethyl Ester (CAS No. 7297-13-4) is a specialized organic compound widely recognized for its versatile applications in the fragrance, flavor, and pharmaceutical industries. This ester derivative of hydrocinnamic acid is characterized by its aromatic profile and functional versatility, making it a valuable ingredient in synthetic chemistry. With the growing demand for sustainable and high-performance additives, this compound has garnered significant attention from researchers and industrial manufacturers alike.

The chemical structure of m-Methylhydrocinnamic Acid Ethyl Ester features an ethyl ester group attached to a hydrocinnamic acid backbone with a meta-positioned methyl substituent. This unique configuration contributes to its stability, solubility, and compatibility with various formulations. Its CAS No. 7297-13-4 serves as a critical identifier for regulatory and procurement purposes, ensuring precise classification in global chemical databases.

In the fragrance industry, m-Methylhydrocinnamic Acid Ethyl Ester is prized for its warm, balsamic, and slightly floral notes. Perfumers often utilize it as a middle or base note in premium scents, where its longevity and blending properties enhance complex accords. Recent trends in "clean beauty" and natural-inspired synthetics have further driven its adoption, as consumers seek long-lasting yet skin-friendly fragrance components.

From a synthetic chemistry perspective, this ester demonstrates remarkable utility as an intermediate in pharmaceutical research. Its structural motifs are frequently explored in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. Researchers are particularly interested in its potential to improve drug delivery systems, given its balanced lipophilicity and metabolic stability—a topic frequently queried in academic search engines like PubMed and Google Scholar.

The global market for m-Methylhydrocinnamic Acid Ethyl Ester is influenced by several key factors, including the expansion of the personal care industry and advancements in green chemistry. Manufacturers are increasingly adopting enzymatic esterification methods to produce this compound, aligning with the "green chemistry" movement—a top-searched term in AI-driven market analyses. Such sustainable production techniques not only reduce environmental impact but also appeal to eco-conscious B2B buyers.

Analytical techniques for quality control of CAS No. 7297-13-4 typically involve gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure compliance with international standards such as IFRA and REACH, addressing another common search query among quality assurance professionals. The compound's purity (>98%) is critical for high-end applications, particularly in niche fragrance compounding.

Emerging research directions for m-Methylhydrocinnamic Acid Ethyl Ester include its potential as a precursor for liquid crystal materials and specialty polymers. Materials science forums and patent databases show growing interest in its derivatization for advanced functional materials—an area that frequently appears in AI-curated research trends. This interdisciplinary potential positions the compound as a subject of ongoing innovation beyond traditional applications.

Storage and handling recommendations for this material emphasize protection from light and moisture, with optimal stability observed at temperatures below 25°C. These practical considerations are often searched by laboratory technicians and formulators, highlighting the need for clear technical documentation. Proper storage ensures the compound's shelf life exceeds 24 months under recommended conditions.

In conclusion, m-Methylhydrocinnamic Acid Ethyl Ester (CAS No. 7297-13-4) represents a multifaceted chemical with expanding applications across multiple industries. Its combination of aromatic properties, synthetic utility, and compatibility with sustainable production methods makes it a compound of enduring relevance. As research continues to uncover new potential uses, this ester remains a noteworthy subject in both academic and industrial chemistry discussions.